Cas no 2228192-77-4 (2-1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylpropan-2-amine
• CAS No: 2228192-77-4
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5899341
• PubChem ID: 165851737
• Update Time: 2025-06-27

2-1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylpropan-2-amine
• EN300-1807894
• 2-[1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]propan-2-amine
• 2228192-77-4

• Inchi： 1S/C11H19N3/c1-8-9(7-13-14(8)4)11(5-6-11)10(2,3)12/h7H,5-6,12H2,1-4H3
• InChI Key： RMEOXVYPGQGRNX-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(C2C=NN(C)C=2C)CC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylpropan-2-amine

Recent Advances in the Study of 2-1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylpropan-2-amine (CAS: 2228192-77-4)

The compound 2-1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylpropan-2-amine (CAS: 2228192-77-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and cyclopropylamine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of interest is the compound's interaction with serotonin receptors, specifically the 5-HT_2A and 5-HT_2C subtypes. Preliminary in vitro and in vivo studies suggest that 2-1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylpropan-2-amine exhibits high affinity and selectivity for these receptors, making it a potential candidate for the treatment of neuropsychiatric disorders such as depression, anxiety, and schizophrenia. The compound's ability to modulate serotonin signaling pathways without significant off-target effects has been a focal point of recent research.

In addition to its CNS applications, recent investigations have explored the compound's potential in oncology. Studies have demonstrated that 2-1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylpropan-2-amine can inhibit the proliferation of certain cancer cell lines, particularly those associated with glioblastoma and breast cancer. The mechanism of action appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which are critical for tumor growth and survival. These findings highlight the compound's versatility and underscore the need for further preclinical and clinical evaluation.

The synthetic chemistry surrounding 2-1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylpropan-2-amine has also seen notable advancements. Researchers have developed more efficient and scalable synthetic routes, enabling the production of the compound in higher yields and with improved purity. These advancements are crucial for facilitating large-scale production and ensuring the compound's availability for further research and potential therapeutic use.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further optimization to enhance its bioavailability and reduce potential toxicity. Additionally, comprehensive toxicology studies are needed to assess its safety profile in humans. Addressing these challenges will be critical for advancing the compound from the laboratory to the clinic.

In conclusion, 2-1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropylpropan-2-amine (CAS: 2228192-77-4) represents a promising candidate for therapeutic development in both CNS disorders and oncology. Its unique pharmacological properties, combined with recent advancements in synthetic chemistry, position it as a molecule of significant interest for future research. Continued investigation into its mechanisms of action, pharmacokinetics, and safety profile will be essential for realizing its full therapeutic potential.